chromium(3+);1,3,5-trimethylbenzene-6-ide

• CAS No.: 61716-66-3
• Molecular Formula: C27H33Cr
• Molecular Weight: 409.5 g/mol
• IUPAC Name: chromium(3+);1,3,5-trimethylbenzene-6-ide
• InChI: InChI=1S/3C9H11.Cr/c3*1-7-4-8(2)6-9(3)5-7;/h3*4-5H,1-3H3;/q3*-1;+3
• InChI Key: XEHGGOUMHHBGAG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=[C-]C(=C1)C)C.CC1=CC(=[C-]C(=C1)C)C.CC1=CC(=[C-]C(=C1)C)C.[Cr+3]

Description

Chromium(3+);1,3,5-trimethylbenzene-6-ide is a coordination compound where chromium is in the +3 oxidation state, coordinated to 1,3,5-trimethylbenzene

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of chromium(3+);1,3,5-trimethylbenzene-6-ide typically involves the reaction of chromium tricarbonyl with 1,3,5-trimethylbenzene under controlled conditions. The reaction is usually carried out in an inert atmosphere to prevent oxidation of the chromium center. The reaction can be represented as follows:

$$\text{Cr(CO)}_6 + \text{C}_9\text{H}_{12} \rightarrow \text{Cr(C}_9\text{H}_{12})(\text{CO})_3 + 3\text{CO}$$Cr(CO)6​+C9​H12​→Cr(C9​H12​)(CO)3​+3CO

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. The reaction conditions, such as temperature and pressure, are optimized to ensure maximum conversion and purity of the product.

Chemical Reactions Analysis

Types of Reactions

Chromium(3+);1,3,5-trimethylbenzene-6-ide undergoes various types of chemical reactions, including:

Oxidation: The chromium center can be oxidized to higher oxidation states.

Reduction: The compound can be reduced to lower oxidation states of chromium.

Substitution: Ligands coordinated to the chromium center can be substituted with other ligands.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Ligand exchange reactions can be carried out using various ligands under controlled conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield chromium(VI) compounds, while reduction may produce chromium(II) species.

Scientific Research Applications

Chromium(3+);1,3,5-trimethylbenzene-6-ide has several scientific research applications:

Catalysis: It is used as a catalyst in various organic reactions, including hydrogenation and polymerization.

Materials Science: The compound is studied for its potential use in the development of advanced materials with unique electronic and magnetic properties.

Biological Studies: Research is ongoing to explore its potential biological activity and applications in medicine.

Mechanism of Action

The mechanism of action of chromium(3+);1,3,5-trimethylbenzene-6-ide involves coordination chemistry principles. The chromium center can interact with various substrates, facilitating chemical transformations. The specific pathways and molecular targets depend on the nature of the reaction and the substrates involved.

Comparison with Similar Compounds

Similar Compounds

• Chromium(3+);1,2,4-trimethylbenzene-6-ide
• Chromium(3+);1,2,3-trimethylbenzene-6-ide

Uniqueness

Chromium(3+);1,3,5-trimethylbenzene-6-ide is unique due to the symmetrical arrangement of the methyl groups on the benzene ring, which can influence its reactivity and coordination behavior. This distinguishes it from other isomers and similar compounds.